Cas no 1147601-11-3 (2-Azidoethan-1-amine hydrobromide)

• Product Name: 2-Azidoethan-1-amine hydrobromide
• CAS No: 1147601-11-3
• MF: C₂H₇BrN₄
• MW: 167.007778406143
• CID: 4671011
• Update Time: 2025-06-28

2-Azidoethan-1-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Azidoethan-1-amine hydrobromide

• Inchi： 1S/C2H6N4.BrH/c3-1-2-5-6-4;/h1-3H2;1H
• InChI Key： QOWBACCUYMWKBO-UHFFFAOYSA-N
• SMILES： Br.NCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 165.98541 g/mol
• Monoisotopic Mass: 165.98541 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 61.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 167.01
• Topological Polar Surface Area: 40.4

Additional information on 2-Azidoethan-1-amine hydrobromide

2-Azidoethan-1-amine Hydrobromide (CAS No. 1147601-11-3): A Versatile Compound in Chemical and Pharmaceutical Research

2-Azidoethan-1-amine hydrobromide (CAS No. 1147601-11-3) is a compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, also known as N-azidoethylamine hydrobromide, is a derivative of ethylenediamine and features an azide functional group, which imparts it with a range of reactive and functional characteristics.

The molecular structure of 2-azidoethan-1-amine hydrobromide consists of an ethylene backbone with an amino group and an azide group attached to the terminal carbon atoms. The presence of the azide group makes this compound highly reactive, allowing it to participate in a variety of chemical reactions, including click chemistry, which is widely used in the synthesis of complex molecules and the development of new materials.

In the context of pharmaceutical research, 2-azidoethan-1-amine hydrobromide has shown promise as a building block for the synthesis of novel drugs and drug delivery systems. The azide group can be readily converted into other functional groups through various chemical transformations, such as Staudinger ligation and copper-catalyzed azide-alkyne cycloaddition (CuAAC). These reactions enable the creation of bioconjugates and prodrugs with enhanced pharmacological properties.

Recent studies have highlighted the potential of 2-azidoethan-1-amine hydrobromide in the development of targeted drug delivery systems. For instance, researchers at the University of California, San Francisco, have utilized this compound to create nanoparticles that can specifically target cancer cells. By conjugating the azide group to targeting ligands, such as antibodies or peptides, these nanoparticles can deliver therapeutic agents directly to the site of action, thereby minimizing side effects and improving treatment efficacy.

Beyond its applications in drug development, 2-azidoethan-1-amine hydrobromide has also been explored for its use in materials science. The reactivity of the azide group makes it an ideal candidate for the synthesis of functional polymers and coatings. For example, a study published in the Journal of Materials Chemistry A demonstrated that this compound can be used to create self-healing materials by incorporating it into polymer networks. The azide groups can undergo dynamic covalent bond formation and exchange reactions, allowing the material to repair itself when damaged.

In addition to its chemical versatility, 2-azidoethan-1-amine hydrobromide has been investigated for its potential in bioorthogonal chemistry. Bioorthogonal reactions are chemical transformations that can occur within living systems without interfering with native biological processes. The azide group in this compound is particularly well-suited for bioorthogonal reactions due to its high reactivity and selectivity. This property has been leveraged in various biological applications, such as protein labeling and imaging.

A notable example is a study conducted by researchers at Harvard University, where they used 2-azidoethan-1-amine hydrobromide to label specific proteins within living cells. By conjugating the azide group to a fluorescent dye through CuAAC, they were able to visualize protein interactions and dynamics in real-time using fluorescence microscopy. This approach has opened up new avenues for understanding cellular processes and disease mechanisms at a molecular level.

The safety profile of 2-azidoethan-1-amine hydrobromide is another important consideration for its practical applications. While azides are generally considered reactive compounds, this particular derivative has been found to be relatively stable under standard laboratory conditions. However, proper handling and storage protocols should be followed to ensure safety and prevent unwanted reactions.

In conclusion, 2-azidoethan-1-amine hydrobromide (CAS No. 1147601-11-3) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical properties make it an invaluable tool for synthetic chemists, materials scientists, and biologists alike. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on science and technology.